Cas no 2137693-86-6 (1-Azaspiro[4.5]decan-4-amine, 1-propyl-)

• Product Name: 1-Azaspiro[4.5]decan-4-amine, 1-propyl-
• CAS No: 2137693-86-6
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 5297563
• Update Time: 2025-05-20

1-Azaspiro[4.5]decan-4-amine, 1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1-Azaspiro[4.5]decan-4-amine, 1-propyl-

• Inchi： 1S/C12H24N2/c1-2-9-14-10-6-11(13)12(14)7-4-3-5-8-12/h11H,2-10,13H2,1H3
• InChI Key： LEJKPFUOQHINHD-UHFFFAOYSA-N
• SMILES： N1(CCC)C2(CCCCC2)C(N)CC1

Additional information on 1-Azaspiro[4.5]decan-4-amine, 1-propyl-

Exploring 1-Azaspiro[4.5]decan-4-amine, 1-propyl- (CAS No. 2137693-86-6): A Versatile Building Block in Modern Chemistry

In the ever-evolving landscape of organic chemistry, 1-Azaspiro[4.5]decan-4-amine, 1-propyl- (CAS No. 2137693-86-6) has emerged as a compound of significant interest due to its unique structural features and broad applicability. This spirocyclic amine derivative combines a rigid azaspiro[4.5]decane core with a propylamine side chain, making it a valuable intermediate in pharmaceutical research, material science, and specialty chemical synthesis.

The molecular structure of 1-propyl-1-azaspiro[4.5]decan-4-amine features a fascinating spiro junction that creates a three-dimensional scaffold highly sought after in drug discovery. This structural characteristic is particularly relevant today as researchers focus on developing three-dimensional drug candidates with improved target selectivity and pharmacokinetic properties. The compound's spirocyclic framework offers reduced conformational flexibility compared to flat aromatic systems, potentially leading to better biological activity profiles.

Recent trends in medicinal chemistry have highlighted the importance of saturated nitrogen heterocycles like 1-Azaspiro[4.5]decan-4-amine derivatives. These structures are increasingly preferred over traditional aromatic systems due to their improved solubility, reduced metabolic liabilities, and better safety profiles. The propylamine side chain in this particular derivative adds an additional dimension of functionality, making it suitable for various structure-activity relationship studies.

From a synthetic chemistry perspective, CAS 2137693-86-6 represents an interesting challenge and opportunity. The spirocyclic amine synthesis requires careful consideration of ring-forming strategies and protecting group chemistry. Current research focuses on developing more efficient routes to such structures, with particular attention to atom economy and green chemistry principles. The compound's synthesis often involves key transformations such as cyclization reactions, reductive amination, and selective N-alkylation.

The applications of 1-propyl-1-azaspiro[4.5]decan-4-amine extend beyond pharmaceuticals. In materials science, such spirocyclic amines have shown promise as building blocks for advanced polymers with unique thermal and mechanical properties. The compound's ability to introduce both rigidity and functionality makes it valuable for designing high-performance materials. Additionally, its potential use in coordination chemistry as a ligand for metal complexes is an area of active investigation.

Market analysis reveals growing demand for specialized spirocyclic compounds like 1-Azaspiro[4.5]decan-4-amine, 1-propyl-. The global market for pharmaceutical intermediates is projected to expand significantly, driven by the need for novel drug candidates and the increasing complexity of therapeutic targets. This compound fits well within the trend toward three-dimensional molecular scaffolds that dominate current medicinal chemistry strategies.

Quality control and characterization of CAS 2137693-86-6 present specific challenges due to its structural complexity. Advanced analytical techniques including NMR spectroscopy, mass spectrometry, and chiral HPLC are typically employed to ensure purity and confirm structure. The compound's stereochemistry is particularly important, as different stereoisomers may exhibit distinct biological activities or material properties.

From a regulatory standpoint, 1-propyl-1-azaspiro[4.5]decan-4-amine is generally considered a research chemical with no significant safety concerns when handled properly. However, as with all chemical substances, appropriate laboratory safety protocols should be followed. The compound's physicochemical properties, including solubility, stability, and melting point, are important considerations for storage and handling.

Future research directions for 1-Azaspiro[4.5]decan-4-amine derivatives may explore their potential in emerging fields such as proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies. The compound's ability to serve as a versatile synthetic intermediate positions it well for adaptation to new therapeutic modalities. Additionally, its application in asymmetric catalysis and as a chiral auxiliary represents another promising avenue for investigation.

In conclusion, 1-Azaspiro[4.5]decan-4-amine, 1-propyl- (CAS No. 2137693-86-6) stands as a compelling example of how spirocyclic architectures continue to drive innovation across multiple chemical disciplines. Its combination of structural novelty, synthetic versatility, and potential applications makes it a compound worth watching in both academic and industrial research settings. As the demand for three-dimensional molecular scaffolds grows, compounds like this will undoubtedly play an increasingly important role in shaping the future of chemical research and development.